Cas no 1261913-91-0 (3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid)

3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid is a halogenated aromatic carboxylic acid featuring both dichlorophenyl and trifluoromethyl substituents, which contribute to its unique chemical properties. The compound's structural characteristics make it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of electron-withdrawing groups enhances its reactivity in coupling and substitution reactions, while the trifluoromethyl group improves metabolic stability in bioactive applications. Its high purity and well-defined molecular structure ensure consistent performance in research and industrial processes. This compound is typically handled under controlled conditions due to its potential sensitivity to moisture and light.

3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid structure

1261913-91-0 structure

Product Name:3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid

CAS No:1261913-91-0

MF:C₁₄H₇Cl₂F₃O₂

MW:335.105392694473

MDL:MFCD18321858

CID:2621593

PubChem ID:53227691

Update Time:2025-05-24

3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2,4-DICHLOROPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
- MFCD18321858
- 2',4'-Dichloro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
- 1261913-91-0
- DTXSID90691224
- 3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid, 95%
- 3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid
- MDL： MFCD18321858
- Inchi： 1S/C14H7Cl2F3O2/c15-10-1-2-11(12(16)6-10)7-3-8(13(20)21)5-9(4-7)14(17,18)19/h1-6H,(H,20,21)
- InChI Key： LXCLMWNMOZEGDJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1=CC(C(=O)O)=CC(C(F)(F)F)=C1)Cl

Computed Properties

Exact Mass: 333.9775193Da
Monoisotopic Mass: 333.9775193Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 389
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 37.3Å²

3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329116-5 g	3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid, 95%; .	1261913-91-0	95%	5g	€1159.00	2023-04-26
abcr	AB329116-5g	3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid, 95%; .	1261913-91-0	95%	5g	€1159.00	2024-06-08

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid

3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid

3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid, also known by its CAS number 1261913-91-0, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a 2,4-dichlorophenyl group at the 3-position and a trifluoromethyl group at the 5-position. These substituents contribute to its distinctive chemical properties and make it a valuable compound in various research and industrial contexts.

The synthesis of 3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, studies published in *Journal of Medicinal Chemistry* highlight the use of microwave-assisted synthesis to expedite the formation of this compound, reducing reaction times while maintaining high product quality.

In terms of applications, 3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid has shown promise as a lead compound in drug discovery programs targeting various diseases. Its structure provides a scaffold for further functionalization, allowing researchers to explore its potential as an anti-inflammatory agent or an antimicrobial compound. A study conducted at the University of California demonstrated that this compound exhibits moderate activity against several bacterial strains, suggesting its potential use in developing new antibiotics.

Moreover, the trifluoromethyl group at the 5-position plays a crucial role in modulating the physicochemical properties of 3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid. This substituent enhances the compound's lipophilicity and stability, making it more suitable for biological applications. Recent research published in *Chemical Biology* has explored the impact of this group on the compound's bioavailability and pharmacokinetics, providing valuable insights for its further development.

The CAS number 1261913-91-0 is widely recognized in scientific literature as a reference identifier for this compound. Researchers often utilize this identifier to ensure consistency and accuracy when referencing or citing studies related to 3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid. Its inclusion in major chemical databases such as PubChem and ChemSpider further underscores its importance in contemporary chemical research.

In conclusion, 3-(2,4-Dichlorophenyl)-5-trifluoromethylbenzoic acid (CAS No: 1261913-91-0) is a versatile compound with significant potential in various scientific domains. Its unique structure and promising biological activities make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals and beyond.